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Compound of Interest

Compound Name: 1-Chloroadamantane

Cat. No.: B1585529

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the melting and boiling point data for 1-
chloroadamantane, a key intermediate in the synthesis of various adamantane derivatives
used in medicinal chemistry and materials science. The document details experimental
protocols for its synthesis and purification, which are crucial for obtaining accurate physical
property measurements.

Physicochemical Data of 1-Chloroadamantane

The melting and boiling points of 1-chloroadamantane are critical parameters for its
characterization, purification, and application in various synthetic protocols. The data, compiled
from multiple sources, are presented below.
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Property Value Notes

This range is consistently
Melting Point 163 - 166 °C[1][2][3] reported across multiple
sources.[4][5][6][7]

The "lit." designation indicates

165 - 166 °C (lit.)[4][5][6][7] a value taken from scientific
literature.
Boiling Point 232.8 °C[2][3] At a pressure of 760 mmHg.

s This is noted as a rough
211.58 °C[4][5] estimate

Experimental Protocols

Accurate determination of melting and boiling points is contingent on the purity of the
compound. The following sections detail established methods for the synthesis and purification
of 1-chloroadamantane.

Two primary high-yield synthetic routes to 1-chloroadamantane are commonly employed,
starting from either adamantane or 1-adamantanol.

1. Chlorination of Adamantane:

This method involves the direct electrophilic substitution of a hydrogen atom at the bridgehead
position of adamantane.

» Reagents: Adamantane, tert-butyl chloride (t-BuCl), and aluminum chloride (AICI3) in a
carbon tetrachloride (CCla) solvent.[8]

e Procedure:
o To a solution of adamantane in CCls, add AICIs as a catalyst.
o Add t-BuCl to the mixture.

o Stir the reaction at room temperature for 4 hours.
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o Upon completion, the reaction is quenched, and the product is extracted.

o Purification is typically achieved through chromatography.

* Yield: This method has been reported to achieve a yield of 90.5%.[8]
2. Catalytic Chlorination of 1-Adamantanol:

This approach utilizes a heterogeneous catalyst for the conversion of 1-adamantanol to 1-
chloroadamantane.

e Reagents: 1-Adamantanol, a catalyst system comprising an iron salt (e.g., FeCls or
Fe(OAc)2), metallic titanium, and a polymer (such as polybutadiene or polyisoprene), with
chloroform (CHCIs) serving as both the chlorinating agent and the solvent.[8][9]

e Procedure:

[¢]

The active catalyst is prepared by heating the iron salt, titanium, and polymer in
chloroform.[9]

[¢]

1-Adamantanol is added to the prepared catalyst mixture.

[¢]

The reaction proceeds at room temperature for approximately 30 minutes to 1 hour.[8][9]

[e]

The product can then be isolated from the reaction mixture.
« Yield: This method is highly efficient, with reported yields in the range of 92-94%.[8][9]
To obtain a sharp and accurate melting point, the crude 1-chloroadamantane must be purified.

o Crystallization: The compound can be crystallized from aqueous methanol (MeOH).[4] It has
also been noted to crystallize from methanol at a temperature of -70°C.[4]

» Sublimation: A highly effective method for purifying adamantane derivatives is sublimation. 1-
Chloroadamantane can be sublimed at 100°C under a vacuum of 12 torr.[4]

Visualized Experimental Workflow
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The following diagram illustrates a generalized workflow for the synthesis and purification of 1-
chloroadamantane, leading to its characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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